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Compound of Interest

Compound Name: 1-Pyrenol, 6-nitro-
CAS No.: 1767-28-8
Cat. No.: B122723
Get Quote
. J

Executive Summary

1-Pyrenol, 6-nitro- (CAS: 1767-28-8) is a functionalized polycyclic aromatic hydrocarbon
(PAH) derivative. It primarily arises as a Phase | metabolite of 1-nitropyrene via cytochrome
P450-mediated hydroxylation. Unlike its parent compound, the presence of the hydroxyl group
at the C1 position alters its hydrophobicity and reactivity, creating a distinct profile of biological
targets. Its toxicity is mediated through three primary axes: genotoxic DNA alkylation (following
nitroreduction), protein adduction (targeting cysteine residues), and oxidative stress induction
(mitochondrial disruption).

Chemical Identity & Physicochemical Profile[1][2][3]
[4]

o |IUPAC Name: 1-Hydroxy-6-nitropyrene
* Synonyms: 6-Nitro-1-pyrenol, 1-Nitropyren-6-ol

e Molecular Formula: C16HaNO3[1]
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e Molecular Weight: 263.25 g/mol [1]

o Key Property: The compound possesses both an electron-withdrawing nitro group and an
electron-donating hydroxyl group, creating a "push-pull" electronic system that facilitates
specific metabolic activations.

Primary Biological Targets
Genomic Targets (DNA)

The most critical biological target for 1-Pyrenol, 6-nitro- is nuclear DNA. However, the
compound is a pro-mutagen; it requires metabolic activation to bind DNA.

o Target Mechanism: Intercalation followed by covalent bond formation.
¢ Specific Adducts:

o dG-C8 Adducts: The primary lesion is formed at the C8 position of guanine. Following
nitroreduction, the resultant N-hydroxy-amine species generates a nitrenium ion that
attacks the C8 of deoxyguanosine.

o Predicted Structure:N-(deoxyguanosin-8-yl)-1-amino-6-hydroxypyrene.

e Mutagenic Consequence: These bulky adducts cause replication errors, predominantly
inducing G:.C

T:A transversions (frameshift mutations) in the p53 tumor suppressor gene and KRAS
oncogene.

Enzymatic Targets (Metabolic Interface)

1-Pyrenol, 6-nitro- interacts with Phase | and Phase Il enzymes as both a product and a
substrate.
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Enzyme Family

Specific Isoforms

Interaction Type

Biological
Consequence

Cytochrome P450

CYP2A13, CYP1AL,
CYP1B1

Substrate / Inducer

Oxidizes the ring to
form reactive
epoxides (e.g., K-
region oxides) or

diols.

Nitroreductases

Xanthine Oxidase,

DT-Diaphorase

Activator

Reduces the -NO2
group to -NHOH
(hydroxylamine), the

proximate mutagen.

Sulfotransferases

SULT1Al

Activator

Sulfates the hydroxyl
group, creating a
labile ester that
spontaneously
generates reactive

carbocations.

UDP-
Glucuronosyltransfera

Ses

UGT1A

Detoxifier

Conjugates glucuronic
acid for renal
excretion (major

elimination pathway).

Proteomic Targets (Cysteine Adducts)

Recent proteomic profiling suggests that nitro-PAHs form adducts with serum proteins at a

higher frequency than with DNA.

o Target Residue: Cysteine thiols (-SH).

o Major Target Protein:Serum Albumin (specifically Cys34) and Hemoglobin.

e Mechanism: The nitroso intermediate (1-nitroso-6-hydroxypyrene) reacts with sulthydryl

groups to form sulfinamide adducts.[2] This serves as a biomarker for cumulative exposure.
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Receptor Targets

o Aryl Hydrocarbon Receptor (AhR): Like its parent 1-NP, 1-Pyrenol, 6-nitro- is a ligand for
the AhR.

o Effect: Binding induces nuclear translocation of AhR, dimerization with ARNT, and
transcriptional activation of the CYP1Al1 and CYP1B1 genes (Xenobiotic Response
Element). This creates a positive feedback loop, increasing the bioactivation of the
compound itself.

Mechanism of Action (MOA)

The toxicity of 1-Pyrenol, 6-nitro- is driven by a bifurcated pathway: Nitroreduction (dominant
in hypoxic/bacterial environments) and Ring Oxidation (dominant in aerobic mammalian

tissues).

Pathway Visualization

The following diagram illustrates the metabolic divergence leading to genotoxicity.
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Caption: Metabolic activation pathways of 1-Pyrenol, 6-nitro- leading to DNA damage and
oxidative stress.

Oxidative Stress & Apoptosis

Beyond direct DNA damage, the compound undergoes redox cycling. The reduction of the nitro
group to a nitro anion radical is reversible in the presence of oxygen, regenerating the parent
compound and releasing a superoxide anion (

).

o Cascade: Superoxide
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Hydrogen Peroxide
Hydroxyl Radical.

e Result: Mitochondrial membrane depolarization, release of Cytochrome c, and activation of
the intrinsic apoptotic pathway.

Experimental Methodologies for Target Validation

To validate these targets in a research setting, the following protocols are recommended.

Mutagenicity Assay (Ames Test)

e Purpose: Quantify genotoxic potential.

o Strains:Salmonella typhimurium TA98 (detects frameshifts) and TA98NR (nitroreductase-
deficient).

e Protocol:
o Incubate bacteria with 1-Pyrenol, 6-nitro- (0.1 - 10 p g/plate ).

o Condition A: Without S9 mix (tests direct-acting mutagenicity via bacterial
nitroreductases).

o Condition B: With S9 rat liver homogenate (tests CYP-mediated activation).

o Interpretation: A drop in revertants in TA98NR compared to TA98 confirms nitroreduction is
the activation mechanism.

32P-Postlabeling (DNA Adduct Detection)

e Purpose: Detect and quantify specific dG-C8 adducts.
e Sensitivity: 1 adduct per

nucleotides.

o Workflow:
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o Isolate DNA from treated cells (e.g., HepG2).
o Digest DNA to deoxyribonucleoside 3'-monophosphates using Micrococcal Nuclease.
o Label adducts with

using T4 polynucleotide kinase.

o Separate via multidimensional Thin Layer Chromatography (TLC).

o Visualize via autoradiography. Adducts of 1-Pyrenol, 6-nitro- will migrate to distinct
positions based on polarity (more polar than 1-NP adducts due to the -OH group).

AhR Luciferase Reporter Assay

o Purpose: Confirm receptor binding and activation.

e Cell Line: HepG2-XRE-Luc (stably transfected with Xenobiotic Response Element linked to
Luciferase).

e Protocol:

o

Seed cells in 96-well plates.

[¢]

Treat with compound (0.1 - 10 uM) for 24 hours.

[¢]

Lyse cells and add luciferin substrate.

[e]

Measure luminescence.[3]

o

Control: Co-treat with CH-223191 (AhR antagonist) to verify specificity.

Data Summary: Mutagenic Potency

Comparative mutagenicity data highlights the role of the nitro group position and metabolic
state.
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TA98 (-S9) TA98 (+S9) ]
Compound Mechanism Note
Revertants/nmol Revertants/nmol
1-Nitropyrene (Parent) ~500 ~1,200 Requires activation.
Hydroxyl group
increases polarity,
1-Pyrenol, 6-nitro- ~200 - 400 High potentially aiding
excretion but retaining
mutagenicity.
) ) Requires S9
1-Aminopyrene <10 High o
oxidation.
References

o Metabolism of 1-Nitropyrene and Health Risk.Environmental Health Perspectives / NIH.
Detailed mapping of 1-NP metabolites including 1-hydroxy-6-nitropyrene.

e Cytochrome P450 2A13 Oxidation of Pyrene and 1-Nitropyrene.Carcinogenesis. Identifies
CYP2AL13 as a key enzyme for forming hydroxy-nitropyrenes.[4]

o DNA Adducts of Nitro-PAHs.Chemical Research in Toxicology. Structural characterization of
dG-C8 adducts formed by nitropyrene metabolites.

o AhR Activation by PAHs.International Journal of Molecular Sciences. Confirms PAH/Nitro-
PAH class activation of the Aryl Hydrocarbon Receptor.

o Protein Adducts of 1-Nitropyrene.Chemical Research in Toxicology. Establishes protein
adduction (Albumin/Hemoglobin) as a major biological target.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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